2-chlorobenzyl 4-(5-formyl-2-furyl)benzoate

• IUPAC Name: (2-chlorophenyl)methyl 4-(5-formylfuran-2-yl)benzoate
• InChI: InChI=1S/C19H13ClO4/c20-17-4-2-1-3-15(17)12-23-19(22)14-7-5-13(6-8-14)18-10-9-16(11-21)24-18/h1-11H,12H2
• InChI Key: SHXLKBPQSSSMFG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)COC(=O)C2=CC=C(C=C2)C3=CC=C(O3)C=O)Cl
• Molecular Formula: C19H13ClO4
• Molecular Weight: 340.8 g/mol

Description

2-chlorobenzyl 4-(5-formyl-2-furyl)benzoate is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound is a derivative of benzoic acid and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 2-chlorobenzyl 4-(5-formyl-2-furyl)benzoate is not fully understood. However, it has been suggested that this compound may work by inhibiting certain enzymes involved in inflammation and cancer progression.
Biochemical and Physiological Effects:
Studies have shown that 2-chlorobenzyl 4-(5-formyl-2-furyl)benzoate has anti-inflammatory properties and can reduce the production of inflammatory cytokines. Additionally, this compound has been shown to induce apoptosis in cancer cells and inhibit tumor growth.

Advantages and Limitations for Lab Experiments

One advantage of using 2-chlorobenzyl 4-(5-formyl-2-furyl)benzoate in lab experiments is its potential as an anti-inflammatory and anti-cancer agent. Additionally, this compound is relatively easy to synthesize and purify. However, one limitation of using this compound is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 2-chlorobenzyl 4-(5-formyl-2-furyl)benzoate. One potential direction is to further investigate its anti-inflammatory properties and potential applications in treating inflammatory diseases such as arthritis. Additionally, more research is needed to fully understand the mechanism of action of this compound and its potential as an anti-cancer agent. Finally, future studies could focus on optimizing the synthesis and purification methods for this compound to improve its yield and purity.

Synthesis Methods

2-chlorobenzyl 4-(5-formyl-2-furyl)benzoate can be synthesized using a variety of methods. One such method involves the reaction of 2-chlorobenzyl chloride with 4-(5-formyl-2-furyl)benzoic acid in the presence of a base such as sodium hydroxide. The resulting product is then purified using various techniques such as recrystallization or chromatography.

Scientific Research Applications

2-chlorobenzyl 4-(5-formyl-2-furyl)benzoate has been studied extensively for its potential applications in scientific research. This compound has been shown to have anti-inflammatory properties and has been used in studies related to inflammation and immune response. Additionally, this compound has been studied for its potential as an anti-cancer agent and has shown promising results in pre-clinical studies.